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Compound of Interest

Compound Name: Repaglinide M2-D5

Cat. No.: B12374705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Repaglinide M2-D5, a critical tool in the
pharmacokinetic analysis of the anti-diabetic drug Repaglinide. This document outlines its
physicochemical properties, its role within the metabolic pathway of the parent drug, and a
representative experimental protocol for its use as an internal standard in quantitative analysis.

Physicochemical Properties of Repaglinide M2-D5

Repaglinide M2-D5 is the stable isotope-labeled form of Repaglinide M2, which is a major
metabolite of Repaglinide. The incorporation of five deuterium atoms provides a distinct mass
shift, making it an ideal internal standard for mass spectrometry-based bioanalytical methods.

Property Value

CAS Number Not Available
Molecular Formula C27H31DsN20s
Molecular Weight 489.62 g/mol

Metabolic Pathway of Repaglinide

Repaglinide undergoes extensive hepatic metabolism primarily through the cytochrome P450
enzyme system. The two main enzymes responsible for its biotransformation are CYP3A4 and

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12374705?utm_src=pdf-interest
https://www.benchchem.com/product/b12374705?utm_src=pdf-body
https://www.benchchem.com/product/b12374705?utm_src=pdf-body
https://www.benchchem.com/product/b12374705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

CYP2C8.[1] CYP3A4 primarily catalyzes the N-dealkylation to form the M2 metabolite (an
oxidized dicarboxylic acid) and further oxidation to the M1 metabolite (an aromatic amine).[1]
These metabolites are pharmacologically inactive and are primarily excreted in the feces via
bile.[1] The use of a stable isotope-labeled internal standard, such as Repaglinide M2-D5, is
crucial for accurately quantifying the formation of these metabolites in biological matrices.
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Sample Preparation

[1. Plasma Sample (100 uL)]

2. Spike with IS
(Repaglinide M2-D5)

3. Protein Precipitation
(Acetonitrile)

4. Centrifuge

[5. Evaporate Supernatant]

6. Reconstitute

7. LC Separation
(C18 Column)

8. MS/MS Detection
(MRM Mode)
Data P%cessing

[9. Peak Integration]
10. Calibration Curve
(Analyte/IS Ratio vs. Conc.)
[11. Quantify Unknowns]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12374705#repaglinide-m2-d5-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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